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Introduction

(Rac)-MGV354 is the racemic mixture of MGV354, a potent activator of soluble guanylate
cyclase (sGC).[1][2] MGV354 was developed as a potential topical treatment for glaucoma by
targeting the nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling
pathway to lower intraocular pressure.[3][4] Although preclinical models showed promise,
clinical trials in humans did not demonstrate the expected efficacy.[5][6][7]

These application notes provide a comprehensive overview of the analytical standards and
protocols for the characterization and quality control of (Rac)-MGV354. The information is
intended to guide researchers in the synthesis, purification, and analysis of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of (Rac)-MGV354 is presented in the table
below.
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Property Value Reference

(Rac)-1-(6-(3-((4-(1-
(cyclopropanecarbonyl)piperidi
n-4-yl)-2-

Chemical Name methylphenyl)amino)-2,3- [2][8]
dihydro-1H-inden-4-yl)pyridin-
2-yI)-5-methyl-1H-pyrazole-4-

carboxylic acid

Molecular Formula C35H37N503 [1]
Molecular Weight 575.70 g/mol [1]
CAS Number 1852495-86-3 [1]
Appearance Solid [8]

N Soluble in DMSO (100 mg/mL
Solubility ] o [1][5]
with ultrasonication)

Purity (typical) >98% by HPLC [2]

Signaling Pathway

(Rac)-MGV354, through its active enantiomer, activates soluble guanylate cyclase (sGC), a key
enzyme in the nitric oxide (NO) signaling pathway. In conditions of oxidative stress, the heme
group of sGC can be oxidized, rendering it insensitive to NO. MGV354 is designed to activate
this oxidized form of sGC, restoring the production of cyclic guanosine monophosphate
(cGMP). cGMP, in turn, acts as a second messenger to modulate downstream effectors,
leading to smooth muscle relaxation and, in the eye, increased aqueous humor outflow to
reduce intraocular pressure.
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Oxidizes Cellular Environment
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4 sGC (reduced, Fe2+)
NO-sensitive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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